Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate

• Molecular Formula: C18H16ClNO6
• Molecular Weight: 377.8 g/mol
• IUPAC Name: dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C18H16ClNO6/c1-24-15-5-4-12(19)9-14(15)16(21)20-13-7-10(17(22)25-2)6-11(8-13)18(23)26-3/h4-9H,1-3H3,(H,20,21)
• InChI Key: QRIWAUVKZFQIRQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate, also known as CMI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate works by binding to specific proteins or enzymes in cells, leading to changes in cellular processes. In cancer cells, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been shown to induce apoptosis by activating the caspase pathway, which leads to the breakdown of cellular components. In drug delivery, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate can be conjugated with drugs to target specific cells or tissues, allowing for more precise drug delivery. In material science, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate can be used to modify the properties of materials by altering their chemical structure.
Biochemical and Physiological Effects:
Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been shown to have minimal toxicity in vitro and in vivo studies, making it a promising candidate for further research. However, more studies are needed to fully understand its biochemical and physiological effects on different cell types and tissues.

Advantages and Limitations for Lab Experiments

Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has several advantages for use in lab experiments, including its low toxicity, high stability, and ease of synthesis. However, its hydrophobic nature can make it difficult to dissolve in aqueous solutions, and its high melting point can make it difficult to handle in some experiments.

Future Directions

There are several future directions for research on Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate, including its potential use in cancer therapy, drug delivery, and material science. Further studies are needed to fully understand its mechanism of action and potential applications in these fields. Additionally, research on new synthesis methods and modifications to the chemical structure of Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate could lead to the development of new compounds with unique properties.

Synthesis Methods

Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate can be synthesized through a multi-step process involving the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride, followed by the reaction with dimethyl isophthalate and ammonia. The resulting product is then purified and recrystallized to obtain pure Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate.

Scientific Research Applications

Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been studied for its potential use in various fields, including cancer research, drug delivery, and material science. In cancer research, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been shown to inhibit the growth of certain cancer cells by inducing apoptosis, or programmed cell death. In drug delivery, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been used as a carrier molecule to deliver drugs to specific cells or tissues. In material science, Dimethyl 5-[(5-chloro-2-methoxybenzoyl)amino]isophthalate has been studied for its potential use in the development of new materials with unique properties.